Cas no 2287262-41-1 (2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

• Product Name: 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid
• CAS No: 2287262-41-1
• MF: C₁₁H₁₇NO₂
• MW: 195.258183240891
• CID: 6536754
• PubChem ID: 137942635
• Update Time: 2025-07-18

2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-{3-cyclobutylbicyclo[1.1.1]pentan-1-yl}acetic acid
• 2287262-41-1
• EN300-6761169
• 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid

• Inchi： 1S/C11H17NO2/c12-8(9(13)14)11-4-10(5-11,6-11)7-2-1-3-7/h7-8H,1-6,12H2,(H,13,14)
• InChI Key： FNJWQYCURQKMMV-UHFFFAOYSA-N
• SMILES： OC(C(C12CC(C3CCC3)(C1)C2)N)=O

Computed Properties

• Exact Mass: 195.125928785g/mol
• Monoisotopic Mass: 195.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.9
• Topological Polar Surface Area: 63.3Ų

Additional information on 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid

Comprehensive Overview of 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287262-41-1)

The compound 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287262-41-1) is a structurally unique molecule that has garnered significant interest in the field of medicinal chemistry and drug discovery. Its distinctive bicyclo[1.1.1]pentane scaffold, combined with a cyclobutyl substituent and an amino acid functional group, makes it a promising candidate for various pharmaceutical applications. Researchers are particularly intrigued by its potential to modulate biological targets, such as enzymes and receptors, due to its rigid three-dimensional framework.

In recent years, the demand for novel small molecule therapeutics has surged, driven by advancements in precision medicine and targeted drug delivery. The 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid structure aligns with this trend, as its unique geometry may enhance binding affinity and selectivity. This compound is often discussed in the context of proteolysis-targeting chimeras (PROTACs) and fragment-based drug design, where its rigid core could serve as a valuable building block for optimizing drug-like properties.

One of the most frequently searched questions in the field is: "What are the applications of bicyclo[1.1.1]pentane derivatives in drug discovery?" The answer lies in their ability to mimic tertiary carbon centers while offering improved metabolic stability and reduced steric hindrance. The 3-cyclobutyl moiety in this compound further enhances its potential by introducing additional conformational constraints, which could be pivotal for allosteric modulation of protein targets.

From a synthetic chemistry perspective, the preparation of 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid involves sophisticated strategies, such as transition metal-catalyzed cross-coupling and stereoselective functionalization. These methods are critical for achieving high purity and yield, which are essential for preclinical and clinical studies. The compound's CAS No. 2287262-41-1 serves as a unique identifier, enabling researchers to access vital data on its physicochemical properties, safety profiles, and regulatory status.

The growing interest in bioisosteres and scaffold hopping has further elevated the relevance of this compound. Its bicyclo[1.1.1]pentane core is considered a sp3-rich alternative to traditional aromatic rings, addressing challenges like solubility and drug metabolism. As the pharmaceutical industry shifts toward three-dimensional molecular architectures, compounds like 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid are poised to play a pivotal role in next-generation therapeutics.

In conclusion, 2-Amino-2-(3-cyclobutyl-1-bicyclo[1.1.1]pentanyl)acetic acid (CAS No. 2287262-41-1) represents a fascinating intersection of synthetic innovation and biological relevance. Its potential applications span central nervous system disorders, oncology, and inflammatory diseases, making it a compound of high interest for both academic and industrial researchers. As the scientific community continues to explore its capabilities, this molecule is likely to emerge as a cornerstone in the development of next-generation drugs.